N-{4-[N-(2,5-dihydroxybenzoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide

• IUPAC Name: 2,5-dihydroxy-N-[(E)-1-[4-[(2-methylbenzoyl)amino]phenyl]ethylideneamino]benzamide
• InChI: InChI=1S/C23H21N3O4/c1-14-5-3-4-6-19(14)22(29)24-17-9-7-16(8-10-17)15(2)25-26-23(30)20-13-18(27)11-12-21(20)28/h3-13,27-28H,1-2H3,(H,24,29)(H,26,30)/b25-15+
• InChI Key: NKUAAMKVBJZRMB-MFKUBSTISA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=NNC(=O)C3=C(C=CC(=C3)O)O)C
• Isomeric SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)/C(=N/NC(=O)C3=C(C=CC(=C3)O)O)/C
• Molecular Formula: C23H21N3O4
• Molecular Weight: 403.4 g/mol

Description

N-{4-[N-(2,5-dihydroxybenzoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide, also known as DEHPA, is a chemical compound that has been widely used in scientific research due to its ability to selectively bind to certain metal ions. In

Mechanism of Action

N-{4-[N-(2,5-dihydroxybenzoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide selectively binds to metal ions through the coordination of its carbonyl and amide groups with the metal ion. This results in the formation of a stable complex that can be separated and analyzed.
Biochemical and Physiological Effects:
N-{4-[N-(2,5-dihydroxybenzoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been shown to have low toxicity and does not have any known significant effects on biochemical and physiological processes.

Advantages and Limitations for Lab Experiments

The advantages of using N-{4-[N-(2,5-dihydroxybenzoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide in lab experiments include its high selectivity for certain metal ions, its ability to form stable complexes, and its low toxicity. However, N-{4-[N-(2,5-dihydroxybenzoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has limitations in terms of its solubility and stability, which can affect its effectiveness in certain experiments.

Future Directions

Future research on N-{4-[N-(2,5-dihydroxybenzoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide could focus on improving its solubility and stability, exploring its potential use in medical applications such as cancer treatment, and investigating its interactions with other molecules and metal ions.
In conclusion, N-{4-[N-(2,5-dihydroxybenzoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide is a versatile chemical compound that has been widely used in scientific research due to its ability to selectively bind to certain metal ions. Its unique properties make it a valuable tool in various fields such as nuclear waste management, environmental monitoring, and medical research. While N-{4-[N-(2,5-dihydroxybenzoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has limitations, future research could lead to new applications and improvements in its effectiveness.

Scientific Research Applications

N-{4-[N-(2,5-dihydroxybenzoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been widely used in scientific research as a chelating agent for metal ions such as uranium, plutonium, and other actinides. It has been used in various fields such as nuclear waste management, environmental monitoring, and medical research.